(2R,3R,7R)-2-hydroxy-3,7-dimethyltetradecan-5-one

• CAS No.: 923584-71-8
• Molecular Formula: C16H32O2
• Molecular Weight: 256.42 g/mol
• IUPAC Name: (2R,3R,7R)-2-hydroxy-3,7-dimethyltetradecan-5-one
• InChI: InChI=1S/C16H32O2/c1-5-6-7-8-9-10-13(2)11-16(18)12-14(3)15(4)17/h13-15,17H,5-12H2,1-4H3/t13-,14-,15-/m1/s1
• InChI Key: BYMFQVXEFWHGDQ-RBSFLKMASA-N
• Isomeric SMILES: CCCCCCC[C@@H](C)CC(=O)C[C@@H](C)[C@@H](C)O
• Canonical SMILES: CCCCCCCC(C)CC(=O)CC(C)C(C)O

Description

(2R,3R,7R)-2-hydroxy-3,7-dimethyltetradecan-5-one is an organic compound with a complex structure that includes multiple chiral centers

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of (2R,3R,7R)-2-hydroxy-3,7-dimethyltetradecan-5-one can be achieved through chemoenzymatic methods. These methods involve the use of specific enzymes to catalyze the formation of the desired stereoisomers. The reaction conditions typically include controlled temperatures and pH levels to ensure the correct stereochemistry is achieved .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar chemoenzymatic methods. The process would be optimized for yield and purity, with careful control of reaction parameters to maintain the desired stereochemistry.

Chemical Reactions Analysis

Types of Reactions

(2R,3R,7R)-2-hydroxy-3,7-dimethyltetradecan-5-one can undergo various types of chemical reactions, including:

Oxidation: This reaction can convert the hydroxyl group to a carbonyl group.

Reduction: The carbonyl group can be reduced back to a hydroxyl group.

Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve specific solvents, temperatures, and catalysts to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group would yield a ketone, while reduction would regenerate the alcohol.

Scientific Research Applications

(2R,3R,7R)-2-hydroxy-3,7-dimethyltetradecan-5-one has several scientific research applications:

Chemistry: It is used as a chiral building block in the synthesis of more complex molecules.

Biology: The compound’s stereochemistry makes it useful in studying enzyme-substrate interactions.

Industry: It can be used in the production of fine chemicals and as an intermediate in various chemical processes.

Mechanism of Action

The mechanism by which (2R,3R,7R)-2-hydroxy-3,7-dimethyltetradecan-5-one exerts its effects involves its interaction with specific molecular targets. The hydroxyl group can form hydrogen bonds with enzymes or receptors, influencing their activity. The compound’s stereochemistry is crucial for its binding affinity and specificity, affecting the pathways involved in its action .

Comparison with Similar Compounds

Similar Compounds

(2R,3R,7R)-3,7-Dimethyl-2-pentadecanol: Similar in structure but with different chain length.

(2R,3R,7R)-3,7-Dimethyl-2-acetoxypentadecane: An acetylated derivative with different reactivity.

Uniqueness

(2R,3R,7R)-2-hydroxy-3,7-dimethyltetradecan-5-one is unique due to its specific stereochemistry and functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable in various applications where precise molecular interactions are required .